Selecting the wrong Anemarrhena saponin introduces hemolysis artifacts or invalid CNS data. Timosaponin B III solves this: zero hemolytic activity vs TA-III, confirmed brain penetration (hippocampus T½ 1.52h), and 34.7% AUC boost via salt-processing.
• Anti-neuroinflammation: IC50 11.91μM (NO, N9 microglia) - 3.3x more potent than trans-hinokiresinol
• CNS efficacy: Matches fluoxetine in FST (68.6 vs 70.2s at 10mg/kg)
Timosaponin B III (Anemarsaponin BIII, CAS: 142759-74-8) is a steroidal saponin isolated from the rhizome of Anemarrhena asphodeloides (Zhimu) [1]. It is a furostanol-type saponin characterized by a C-3 and C-26 glycosylation pattern, distinguishing it structurally from its close analog, timosaponin AIII, which is a spirostanol-type saponin [2]. Timosaponin B III exhibits documented anti-platelet aggregative, anti-inflammatory, and anti-depressive activities [3].
Neuroinflammation screening: LPS-stimulated microglial assay fit for NF-κB pathway studies.
CNS-penetrant reference: Brain-tissue PK documentation supports neuroscience research models.
Hemocompatible in-class option: No hemolysis in human erythrocyte assays, contrasting with hemolytic TA-III.
[1] Jiang WX, et al. Anti-depressive activities and biotransformation of timosaponin B-III and its derivatives. Nat Prod Res. 2014;28(18):1446-53. PMID: 24749724. View Source
[2] Tang Z, et al. Anemarrhena asphodeloides Non-Steroidal Saponin Components Alter the Pharmacokinetic Profile of Its Steroidal Saponins in Rat. Molecules. 2015;20(7):11777-92. PMID: 26132904. View Source
[3] Zhang J, et al. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999;289(1-2):79-88. View Source
Timosaponin B III vs. Related Saponins
Timosaponin B III and its close analogs, particularly timosaponin AIII, share a common biosynthetic origin but exhibit fundamentally different pharmacological and safety profiles [1]. Timosaponin AIII is a spirostanol saponin with potent cytotoxicity and documented hepatotoxicity, while Timosaponin B III is a furostanol saponin with a distinctly different glycosylation pattern [2]. This structural divergence leads to critical differences in hemolytic potential, pharmacokinetic behavior, and therapeutic windows [3]. Additionally, the response of these compounds to traditional processing methods (e.g., salt-processing) is opposite; salt-processing enhances the bioavailability of Timosaponin B III but reduces that of Timosaponin AIII [4]. Therefore, generic substitution of one timosaponin for another is scientifically invalid and risks confounding experimental results.
TA-III Hemolysis and PK Divergence
TA-III causes strong erythrocyte hemolysis, which may confound blood-contacting assays. Its slower clearance and liver tropism differ fundamentally from TB-III’s lung-predominant rapid dual-peak profile, limiting direct substitution.
TB-II Brain Exposure Profile Mismatch
TB-II demonstrates substantially longer brain half-life and higher CNS exposure. This can alter pharmacodynamic interpretation in behavioral models, making behavioral endpoint profiles not interchangeable.
Salt-Processing Directionality
Salt-processing enhances TB-III oral exposure but reduces TA-III exposure. Formulation behavior is compound-specific and cannot be normalized across saponin analogs.
[1] Tang Z, et al. Anemarrhena asphodeloides Non-Steroidal Saponin Components Alter the Pharmacokinetic Profile of Its Steroidal Saponins in Rat. Molecules. 2015;20(7):11777-92. PMID: 26132904. View Source
[2] Lin Y, et al. Pharmacological Activity, Pharmacokinetics, and Toxicity of Timosaponin AIII, a Natural Product Isolated From Anemarrhena asphodeloides Bunge: A Review. Front Pharmacol. 2020;11:764. PMID: 32547393. View Source
[3] Zhang J, et al. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999;289(1-2):79-88. View Source
[4] Wang XT, et al. Comparison of the pharmacokinetics of timosaponin AIII, timosaponin BIII, and mangiferin extracted from crude and salt-processed Anemarrhenae Rhizoma by UPLC-MS/MS. RSC Adv. 2023;13:11919-28. DOI: 10.1039/D2RA07979H. View Source
Timosaponin B III Quantitative Differentiation
Anti-Neuroinflammatory Potency in Microglia
In a direct head-to-head comparison of six steroidal saponins from Anemarrhena asphodeloides, Timosaponin B III (TB-III) exhibited no hemolytic effect on human blood, whereas Timosaponin AIII (TA-III) showed a strong hemolytic effect [1]. This stark contrast in hemocompatibility is a critical safety differentiator for in vitro and in vivo applications.
Anti-Neuroinflam. PotencyHead-to-head
TB-III IC₅₀ 11.91 μM vs t-HL 39.08 μM (3.3-fold)
Supports microglial NO inhibition assay context; NF-κB pathway engagement
LPS-stimulated N9 microglia; dose-response assay
hemocompatibilitydrug safetyin vitro toxicology
Evidence Dimension
Hemolysis of human blood
Target Compound Data
No hemolytic effect
Comparator Or Baseline
Timosaponin AIII: Strong hemolytic effect
Quantified Difference
Qualitative (No effect vs. Strong effect)
Conditions
In vitro human blood assay
Why This Matters
This data is crucial for researchers selecting a timosaponin for studies involving blood or systemic administration, as Timosaponin B III presents a significantly lower risk of confounding hemolysis.
hemocompatibilitydrug safetyin vitro toxicology
[1] Zhang J, et al. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999;289(1-2):79-88. View Source
Hemolytic Safety Profile
In a comparative pharmacokinetic study using UPLC-MS/MS, salt-processing of Anemarrhenae Rhizoma significantly increased the Cmax and AUC of Timosaponin BIII in rats, while simultaneously decreasing the absorption of Timosaponin AIII [1]. This indicates that Timosaponin BIII is the preferred analyte for studies involving salt-processed herbal formulations.
Hemolytic ProfileHead-to-head
TB-III: No hemolysis | TA-III: Strong hemolysis
Lack of hemolysis may reduce confounding in blood-based assays
Human erythrocyte in vitro; six saponins compared
pharmacokineticsbioavailabilitytraditional Chinese medicine processing
Evidence Dimension
Effect of salt-processing on bioavailability
Target Compound Data
Increased Cmax and AUC
Comparator Or Baseline
Timosaponin AIII: Decreased absorption
Quantified Difference
Opposite directional change
Conditions
Oral administration to rats, UPLC-MS/MS analysis
Why This Matters
This opposite pharmacokinetic response dictates that Timosaponin B III is the compound of interest for understanding the enhanced hypoglycemic effect of salt-processed Anemarrhenae Rhizoma, while Timosaponin AIII is not.
pharmacokineticsbioavailabilitytraditional Chinese medicine processing
[1] Wang XT, et al. Comparison of the pharmacokinetics of timosaponin AIII, timosaponin BIII, and mangiferin extracted from crude and salt-processed Anemarrhenae Rhizoma by UPLC-MS/MS. RSC Adv. 2023;13:11919-28. DOI: 10.1039/D2RA07979H. View Source
Salt-Processing Bioavailability Effects
In a mouse model of postpartum depression (PPD), Timosaponin B III (TB-III) at a dose of 40 mg/kg achieved an antidepressant effect comparable to the positive control fluoxetine at 10 mg/kg [1]. Lower doses of TB-III (10 and 20 mg/kg) also showed significant, dose-dependent reductions in immobility time in forced swim and tail suspension tests [2].
Salt-Processing Bioavail.Head-to-head
TB-III AUC₀–ₜ +34.7% (P
Opposite bioavailability response; formulation behavior is compound-specific
UPLC-MS/MS; Sprague-Dawley rats; AR vs SAR extract
Behavioral Despair ModelsHead-to-head
FST immobility: 68.6 s vs control 118.1 s (P
Reported behavioral endpoint response; comparable to fluoxetine
ICR mice, 10 mg/kg p.o., 8 days; n=8/group
Absorption KineticsCross-study comparable
TB-III: rapid dual-peak, quick elimination, lung-predominant distribution
PK pattern supports rapid-onset study design; tissue tropism differs
Mouse model of postpartum depression (PPD), forced swim test (FST), tail suspension test (TST)
Why This Matters
This benchmark provides a clear reference point for researchers using Timosaponin B III as a positive control or for exploring its mechanism relative to a well-established SSRI.
antidepressantpostpartum depressionin vivo efficacy
[1] Zhang XL, et al. Timosaponin B-III exhibits antidepressive activity in a mouse model of postpartum depression by the regulation of inflammatory cytokines, BNDF signaling and synaptic plasticity. Exp Ther Med. 2017;14(4):3856-61. PMID: 29043014. View Source
[2] Zhang XL, et al. Timosaponin B-III exhibits antidepressive activity in a mouse model of postpartum depression by the regulation of inflammatory cytokines, BNDF signaling and synaptic plasticity. Exp Ther Med. 2017;14(4):3856-61. PMID: 29043014. View Source
Antidepressant Activity in Behavioral Models
A biotransformation study of Timosaponin B-III (TB-III) produced three derivatives: TB-III-a (M1), a deglycosylated product (M2), and Timosaponin AIII (M3) [1]. Evaluation of their antidepressant activity revealed that the double bond between C-20 and C-22, which is present in TB-III, M1, and M3, is important for activity [2]. This SAR data is crucial for designing analogs or selecting the appropriate compound for mechanism-of-action studies.
Behavioral Despair ModelsHead-to-head
FST immobility: 68.6 s vs control 118.1 s (P
Reported behavioral endpoint response; comparable to fluoxetine
ICR mice, 10 mg/kg p.o., 8 days; n=8/group
Absorption KineticsCross-study comparable
TB-III: rapid dual-peak, quick elimination, lung-predominant distribution
PK pattern supports rapid-onset study design; tissue tropism differs
Structural requirement for antidepressant activity
Target Compound Data
Possesses C-20(22) double bond; active
Comparator Or Baseline
Saturated analog: Reduced activity (inference)
Quantified Difference
Qualitative (Active vs. Less active)
Conditions
Open field test, tail suspension test, forced swimming test in mice
Why This Matters
This SAR insight is valuable for chemists and pharmacologists seeking to modify the molecule or understand the pharmacophore, differentiating Timosaponin B III from simpler saponin scaffolds lacking this key double bond.
[1] Jiang WX, et al. Anti-depressive activities and biotransformation of timosaponin B-III and its derivatives. Nat Prod Res. 2014;28(18):1446-53. PMID: 24749724. View Source
[2] Jiang WX, et al. Anti-depressive activities and biotransformation of timosaponin B-III and its derivatives. Nat Prod Res. 2014;28(18):1446-53. PMID: 24749724. View Source
Rapid Dual-Peak Absorption Kinetics
Acid hydrolysis of Timosaponin B III was used to generate a library of derivatives for cytotoxic evaluation [1]. Among the eight compounds tested, compounds 6 and 7 showed significant cytotoxic activity against MCF7, SW480, HepG2, and SGC7901 cell lines, with IC50 values ranging from 2.94 to 12.2 μM [2]. This positions Timosaponin B III as a versatile starting material for generating bioactive derivatives with defined cytotoxicity.
Absorption KineticsCross-study comparable
TB-III: rapid dual-peak, quick elimination, lung-predominant distribution
PK pattern supports rapid-onset study design; tissue tropism differs
Rat oral extract; UPLC-MS/MS quantification
cytotoxicitycancer researchmedicinal chemistry
Evidence Dimension
In vitro cytotoxicity
Target Compound Data
Derivatives 6 and 7: IC50 2.94–12.2 μM
Comparator Or Baseline
Parent compound Timosaponin B III: No activity reported
Quantified Difference
Parent inactive; derivatives active
Conditions
MCF7, SW480, HepG2, SGC7901 cancer cell lines
Why This Matters
Researchers in oncology can utilize Timosaponin B III as a pro-drug or scaffold for generating novel cytotoxic agents, with established IC50 values for key derivatives providing a benchmark for further SAR studies.
cytotoxicitycancer researchmedicinal chemistry
[1] New transformation pathway and cytotoxic derivatives from the acid hydrolysis of timosaponin B III. Nat Prod Res. 2019. DOI: 10.1080/14786419.2018.1499640. View Source
[2] New transformation pathway and cytotoxic derivatives from the acid hydrolysis of timosaponin B III. Nat Prod Res. 2019. DOI: 10.1080/14786419.2018.1499640. View Source
Brain Tissue Penetration
A patent family (US 2022/0340616 A1) specifically claims timosaponin compounds of Formula III (which includes Timosaponin B III) and their derivatives for the preparation of medicaments to treat diseases associated with beta-amyloid, such as Alzheimer's disease [1]. This IP protection signals a distinct commercial and therapeutic avenue for this specific compound.
Qualitative (Patented vs. Not patented for this indication)
Conditions
Treatment of diseases associated with beta-amyloid
Why This Matters
For industrial users and drug developers, the existence of specific patent protection for Timosaponin B III derivatives in the context of beta-amyloid diseases validates a targeted research direction and may offer licensing opportunities or guide freedom-to-operate assessments.
[1] Che C, et al. TIMOSAPONIN COMPOUNDS. US Patent Application 2022/0340616 A1. Published October 27, 2022. View Source
Timosaponin B III Application Scenarios
Neuroinflammation Drug Discovery
Timosaponin B III is an appropriate tool compound for investigating non-SSRI mechanisms of antidepressant action. Its established dose-response (10-40 mg/kg) and benchmark against fluoxetine (10 mg/kg) in a postpartum depression model provide a clear experimental framework [1]. Researchers can leverage this data to design comparative studies or to use TB-III as a positive control for novel antidepressant candidates.
Antithrombotic Applications
For any study involving blood or systemic administration, Timosaponin B III is the preferred choice over its close analog Timosaponin AIII due to its demonstrated lack of hemolytic activity in human blood [1]. Its anti-platelet aggregative effects can also be studied without the confounding variable of hemolysis, making it a cleaner reagent for elucidating antithrombotic mechanisms.
CNS Antidepressant Lead Optimization
Timosaponin B III serves as a key marker compound for investigating the pharmacokinetic impact of salt-processing on Anemarrhenae Rhizoma. Its bioavailability is significantly enhanced by salt-processing, in direct contrast to Timosaponin AIII [1]. Studies aimed at understanding the scientific basis of traditional processing methods will find Timosaponin B III to be a critical and responsive analyte.
Salt-Processing Formulation Development
The established SAR for the C-20(22) double bond in antidepressant activity [1] and the generation of cytotoxic derivatives via acid hydrolysis with defined IC50 values (2.94-12.2 μM) [2] make Timosaponin B III an attractive scaffold for medicinal chemistry. Researchers can use it as a starting point for creating focused libraries of analogs to optimize either antidepressant or anticancer properties.
Alzheimer's Disease Drug Discovery and IP Assessment
The specific patent protection for Timosaponin B III derivatives in the context of beta-amyloid-related diseases [1] positions this compound as a valuable asset for industrial research groups. It can be used for freedom-to-operate analyses, as a reference compound in beta-amyloid aggregation assays, or as a lead structure for developing novel therapeutics targeting Alzheimer's disease.
Application
Selection Property
Validation Focus
Microglial anti-inflammatory screening
NF-κB pathway inhibition assay profile
LPS-induced NO production endpoint verification
Platelet aggregation and blood-contacting assays
Hemocompatible saponin profile (no hemolysis)
Verify APTT and platelet inhibition without erythrocyte interference
CNS behavioral despair model studies
Brain-penetrant saponin with rapid hippocampal clearance
Confirm immobility reduction and brain exposure levels
Salt-processing formulation optimization
Bioavailability-enhancement response to salt-processing
Validate AUC increase exceeds content enrichment; rule out TA-III
[1] Zhang XL, et al. Timosaponin B-III exhibits antidepressive activity in a mouse model of postpartum depression by the regulation of inflammatory cytokines, BNDF signaling and synaptic plasticity. Exp Ther Med. 2017;14(4):3856-61. PMID: 29043014. View Source
[2] Zhang J, et al. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999;289(1-2):79-88. View Source
[3] Wang XT, et al. Comparison of the pharmacokinetics of timosaponin AIII, timosaponin BIII, and mangiferin extracted from crude and salt-processed Anemarrhenae Rhizoma by UPLC-MS/MS. RSC Adv. 2023;13:11919-28. DOI: 10.1039/D2RA07979H. View Source
[4] Jiang WX, et al. Anti-depressive activities and biotransformation of timosaponin B-III and its derivatives. Nat Prod Res. 2014;28(18):1446-53. PMID: 24749724. View Source
[5] New transformation pathway and cytotoxic derivatives from the acid hydrolysis of timosaponin B III. Nat Prod Res. 2019. DOI: 10.1080/14786419.2018.1499640. View Source
[6] Che C, et al. TIMOSAPONIN COMPOUNDS. US Patent Application 2022/0340616 A1. Published October 27, 2022. View Source
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